Cas no 22669-27-8 (4-Aminobenzoic Acid Hydrochloride)

4-Aminobenzoic Acid Hydrochloride (PABA HCl) is a hydrochloride salt derivative of 4-aminobenzoic acid, commonly utilized in pharmaceutical and organic synthesis applications. Its enhanced solubility in aqueous solutions compared to the free acid form makes it advantageous for formulations requiring improved bioavailability or reactivity. The compound serves as a key intermediate in the synthesis of dyes, sunscreen agents, and local anesthetics. Its stability under controlled conditions ensures consistent performance in laboratory and industrial processes. PABA HCl is also employed in biochemical research, particularly in studies involving folate metabolism and bacterial growth inhibition. Proper handling and storage are recommended to maintain its integrity.
4-Aminobenzoic Acid Hydrochloride structure
22669-27-8 structure
Product Name:4-Aminobenzoic Acid Hydrochloride
CAS No:22669-27-8
MF:C7H8ClNO2
MW:173.596920967102
CID:288308
PubChem ID:12209225
Update Time:2025-05-27

4-Aminobenzoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Aminobenzoic acid HCl
    • 4-aminobenzoic acid,hydrochloride
    • 4-Amino-benzoesaeure,Hydrochlorid
    • 4-carboxylic anilinium chloride
    • Benzoic acid,4-amino-,hydrochloride
    • HCl salt of p-aminobenzoic acid
    • p-amino benzoic acid hydrochloride
    • 4-aminobenzoic acid;hydrochloride
    • DTXSID50945336
    • FP470XT8FS
    • SCHEMBL865867
    • starbld0000299
    • FT-0695612
    • UNII-FP470XT8FS
    • Benzoic acid, 4-amino-, hydrochloride
    • KBCPMQUSOLSAQO-UHFFFAOYSA-N
    • BENZOIC ACID, 4-AMINO-, HYDROCHLORIDE (1:1)
    • AKOS024324657
    • 22669-27-8
    • p-aminobenzoic acid hydrochloride
    • F72347
    • BS-52213
    • 4-Aminobenzoic acid--hydrogen chloride (1/1)
    • aminobenzoic acid hydrochloride
    • 4-Aminobenzoic acid hydrochloride
    • BENZOIC ACID, P-AMINO-, HYDROCHLORIDE
    • 4-Aminobenzoic Acid Hydrochloride
    • Inchi： 1S/C7H7NO2.ClH/c8-6-3-1-5(2-4-6)7(9)10;/h1-4H,8H2,(H,9,10);1H
    • InChI Key： KBCPMQUSOLSAQO-UHFFFAOYSA-N
    • SMILES： Cl.OC(C1C=CC(=CC=1)N)=O

Computed Properties

  • Exact Mass: 173.02400
  • Monoisotopic Mass: 173.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32000
  • LogP: 2.35020

4-Aminobenzoic Acid Hydrochloride Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

4-Aminobenzoic Acid Hydrochloride Pricemore >>

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